Cas no 100-13-0 (1-Nitro-4-vinylbenzene)

• Product Name: 1-Nitro-4-vinylbenzene
• CAS No: 100-13-0
• MF: C₈H₇NO₂
• MW: 149.146682024002
• MDL: MFCD00041254
• CID: 159145
• PubChem ID: 7481
• Update Time: 2024-11-04

1-Nitro-4-vinylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-Nitro-4-vinylbenzene
• 4-NITROSTYRENE
• 4-Nitrostyrene (stabilized with TBC)
• Benzene,1-ethenyl-4-nitro-
• 1-ethenyl-4-nitrobenzene
• Styrene,p-nitro- (8CI)
• (4-Nitrophenyl)ethene
• p-Nitrostyrene
• p-nitro-styren
• 4-Nitrostyrene 1-Vinyl-4-nitrobenzene
• 1-NITRO-4-VINYL-BENZENE
• 1-(p-Nitrophenyl)ethene
• 4-Ethenyl-1-nitrobenzene
• 4-Nitrostyrene ,95%
• 4-Nitrostyrene, GC 97%
• Benzene, 1-ethenyl-4-nitro-
• STYRENE, p-NITRO-
• Benzene, 1-ethenyl-4-nitro- (9CI)
• YFZHODLXYNDBSM-UHFFFAOYSA-N
• nitrovinylbenzene
• 4-nitro-styrene
• p-nitrophenylethylene
• Jsp000061
• 4-Nitrostyrene(Stabilized With Tbc)
• SBB086621
• 9T-0616
• EN300-246905
• N0503
• SCHEMBL125083
• A897591
• CHEMBL164351
• J-640226
• AMY9692
• InChI=1/C8H7NO2/c1-2-7-3-5-8(6-4-7)9(10)11/h2-6H,1H
• AKOS004906720
• J-800227
• MFCD00041254
• NS00126902
• 4-Nitrostyrene(stabilizedwithTBC)
• SY059044
• CS-W004451
• CCRIS 1674
• FT-0619301
• F16038
• 100-13-0
• J-505029
• 4-Nitrostyrene (stab. by t-Butylcatechol)
• AKOS015967330
• DTXSID70142845

• MDL： MFCD00041254
• Inchi： 1S/C8H7NO2/c1-2-7-3-5-8(6-4-7)9(10)11/h2-6H,1H2
• InChI Key： YFZHODLXYNDBSM-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(C=C)=CC=1)=O

Computed Properties

• Exact Mass: 149.04800
• Monoisotopic Mass: 149.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 45.8
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 1.163(lit.)
• Melting Point: 20°C
• Boiling Point: 215.2℃ at 760 mmHg
• Flash Point: 109℃(228℉)(lit.)
• Refractive Index: 1.6045
• Water Partition Coefficient: Insoluble in water.
• PSA: 45.82000
• LogP: 2.76100
• Sensitiveness: Light Sensitive
• Solubility: Not determined
• Vapor Pressure: 0.2±0.4 mmHg at 25°C

1-Nitro-4-vinylbenzene Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： R20/21/22: harmful by inhalation, skin contact and accidental swallowing. R36/37/38: irritating to eyes, respiratory tract and skin.
• Safety Instruction： S26-S36/37/39
• RTECS：WL5470000
• Safety Term：S26-S36/37/39
• HazardClass：IRRITANT
• Storage Condition：<0°C
• Risk Phrases：R20/21/22; R36/37/38